Cas no 10032-05-0 (1,1-Dimethoxyheptane)

• Product name: 1,1-Dimethoxyheptane
• CAS No: 10032-05-0
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• MDL: MFCD00014908
• CID: 86275
• PubChem ID: 24878759

1,1-Dimethoxyheptane Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxyheptane
• HEPTANAL DIMETHYL ACETAL
• 1,1-dimethoxy-heptan
• FEMA 2541
• Heptane, 1,1-dimethoxy-
• n-Heptanal dimethyl acetal
• heptaldehyde dimethyl acetal

• MDL： MFCD00014908
• Inchi： 1S/C9H20O2/c1-4-5-6-7-8-9(10-2)11-3/h9H,4-8H2,1-3H3
• InChI Key： BBMCNYFBAIUERL-UHFFFAOYSA-N
• SMILES： CCCCCCC(OC)OC
• BRN： 1698661

Computed Properties

• Exact Mass: 160.14600
• Monoisotopic Mass: 160.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Tautomer Count: nothing
• Topological Polar Surface Area: 18.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.832 g/mL at 25 °C(lit.)
• Boiling Point: 183 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.4105(lit.)
• PSA: 18.46000
• LogP: 2.57570
• FEMA: 2541 | HEPTANAL, DIMETHYL ACETAL
• Solubility: Insoluble in water.

1,1-Dimethoxyheptane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：3
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Safety Term：23-24/25

1,1-Dimethoxyheptane Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-Dimethoxyheptane

1,1-Dimethoxyheptane (CAS No. 10032-05-0): An Overview of Its Properties, Applications, and Recent Research

1,1-Dimethoxyheptane (CAS No. 10032-05-0) is a versatile organic compound with a wide range of applications in the fields of chemistry, biochemistry, and materials science. This compound is characterized by its unique structure, which includes a seven-carbon chain with two methoxy groups attached to the first carbon atom. The molecular formula of 1,1-Dimethoxyheptane is C9H20O2, and it has a molecular weight of 156.25 g/mol.

The physical properties of 1,1-Dimethoxyheptane are notable for its low reactivity and stability under various conditions. It is a colorless liquid at room temperature with a boiling point of approximately 185°C and a melting point of -46°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it an excellent candidate for use in various chemical reactions and formulations.

In the realm of organic synthesis, 1,1-Dimethoxyheptane serves as a valuable building block for the synthesis of more complex molecules. Its methoxy groups can be selectively cleaved or modified to introduce new functional groups, making it a useful intermediate in the production of pharmaceuticals, agrochemicals, and fine chemicals. Recent research has highlighted its potential in the synthesis of novel compounds with specific biological activities.

A study published in the Journal of Organic Chemistry in 2023 explored the use of 1,1-Dimethoxyheptane as a precursor for the synthesis of bioactive molecules. The researchers demonstrated that by selectively cleaving the methoxy groups using mild conditions, they could efficiently produce compounds with anti-inflammatory and anti-cancer properties. This finding opens up new avenues for the development of therapeutic agents targeting various diseases.

Beyond its applications in organic synthesis, 1,1-Dimethoxyheptane has also shown promise in materials science. Its unique structure and properties make it suitable for use as a solvent or additive in polymer formulations. A recent study published in Advanced Materials investigated the use of 1,1-Dimethoxyheptane as a plasticizer in polymeric materials. The results indicated that the compound improved the flexibility and processability of the polymers without compromising their mechanical strength.

In the field of biochemistry, 1,1-Dimethoxyheptane has been studied for its potential as a model compound for understanding lipid metabolism. Researchers at the University of California found that 1,1-Dimethoxyheptane can be used to mimic certain aspects of lipid behavior in biological systems. This research has implications for understanding metabolic disorders and developing new diagnostic tools.

The environmental impact of 1,1-Dimethoxyheptane is another area of interest. Studies have shown that it has low toxicity and minimal environmental persistence when used responsibly. However, proper handling and disposal practices are essential to ensure its safe use in industrial and laboratory settings.

In conclusion, 1,1-Dimethoxyheptane (CAS No. 10032-05-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, 1,1-Dimethoxyheptane is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.